N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H19ClN4O/c1-12-3-2-4-14(17)15(12)19-16(22)20-8-5-13(6-9-20)21-10-7-18-11-21/h2-4,7,10-11,13H,5-6,8-9H2,1H3,(H,19,22)
• InChI Key: ATTQFUMTSSBOSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)N2CCC(CC2)N3C=CN=C3
• Molecular Formula: C16H19ClN4O
• Molecular Weight: 318.80 g/mol

Description

N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is known to play a role in regulating immune responses, and its inhibition has been shown to enhance anti-tumor immunity. CPI-444 is currently being investigated as a potential cancer immunotherapy agent.

Mechanism of Action

N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide targets the adenosine A2A receptor, which is expressed on the surface of immune cells. Adenosine is known to suppress immune responses, and its signaling through the A2A receptor has been shown to contribute to tumor immune evasion. By inhibiting this receptor, this compound enhances anti-tumor immunity and promotes tumor cell death.
Biochemical and Physiological Effects:
In addition to its effects on the immune system, this compound has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines in vitro and to induce apoptosis in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide in lab experiments is its specificity for the adenosine A2A receptor. This allows researchers to selectively target this pathway without affecting other signaling pathways. However, one limitation is that this compound may not be effective in all types of cancer or in all patients. It is also important to consider the potential for off-target effects when using any pharmacological agent in lab experiments.

Future Directions

There are several potential future directions for research on N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide. One area of interest is the development of combination therapies that include this compound and other immunotherapy agents. Another area of interest is the investigation of this compound in other types of cancer, such as pancreatic cancer and ovarian cancer. Additionally, there is ongoing research to understand the mechanism of action of this compound and to identify biomarkers that can predict response to treatment.

Synthesis Methods

N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of several intermediates, which are then coupled to form the final product. The process has been optimized to provide high yields and purity.

Scientific Research Applications

N-(2-chloro-6-methylphenyl)-4-imidazol-1-ylpiperidine-1-carboxamide has shown promising results in preclinical studies as a cancer immunotherapy agent. It has been shown to enhance the efficacy of other immunotherapy agents, such as anti-PD-1 antibodies. This compound is currently being evaluated in clinical trials for several types of cancer, including non-small cell lung cancer, renal cell carcinoma, and melanoma.